Cas no 2246397-38-4 (3-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine-1-carboxamide)

• Product Name: 3-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine-1-carboxamide
• CAS No: 2246397-38-4
• MF: C₁₉H₂₉BN₂O₃
• MW: 344.256165266037
• MDL: MFCD32206539
• CID: 4641490
• PubChem ID: 138991698
• Update Time: 2024-11-06

3-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine-1-carboxamide
• 3-methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine-1-carboxamide
• 2246397-38-4
• D93769
• AKOS037647639
• AS-74349
• 3-Methyl-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperidine-1-carboxamide

• MDL： MFCD32206539
• Inchi： 1S/C19H29BN2O3/c1-14-7-6-12-22(13-14)17(23)21-16-10-8-15(9-11-16)20-24-18(2,3)19(4,5)25-20/h8-11,14H,6-7,12-13H2,1-5H3,(H,21,23)
• InChI Key： GAKUIGLMPHZWMG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)NC(N2CCCC(C)C2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 344.2271230 g/mol
• Monoisotopic Mass: 344.2271230 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8
• Molecular Weight: 344.3